Cas no 2418671-63-1 ((2,3-dihydro-1-benzofuran-2-yl)methyl({2H,3H-thieno3,4-b1,4dioxin-5-yl}methyl)amine hydrochloride)

• Product Name: (2,3-dihydro-1-benzofuran-2-yl)methyl({2H,3H-thieno3,4-b1,4dioxin-5-yl}methyl)amine hydrochloride
• CAS No: 2418671-63-1
• MF: C₁₆H₁₈ClNO₃S
• MW: 339.837022304535
• MDL: MFCD32679299
• CID: 5668463
• PubChem ID: 165770892
• Update Time: 2025-10-28

(2,3-dihydro-1-benzofuran-2-yl)methyl({2H,3H-thieno3,4-b1,4dioxin-5-yl}methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2418671-63-1
• [(2,3-dihydro-1-benzofuran-2-yl)methyl]({2H,3H-thieno[3,4-b][1,4]dioxin-5-yl}methyl)amine hydrochloride
• EN300-26863608
• (2,3-dihydro-1-benzofuran-2-yl)methyl({2H,3H-thieno3,4-b1,4dioxin-5-yl}methyl)amine hydrochloride

• MDL： MFCD32679299
• Inchi： 1S/C16H17NO3S.ClH/c1-2-4-13-11(3-1)7-12(20-13)8-17-9-15-16-14(10-21-15)18-5-6-19-16;/h1-4,10,12,17H,5-9H2;1H
• InChI Key： QAZLVVQVBYFFCP-UHFFFAOYSA-N
• SMILES： Cl.S1C=C2C(=C1CNCC1CC3C=CC=CC=3O1)OCCO2

Computed Properties

• Exact Mass: 339.0695923g/mol
• Monoisotopic Mass: 339.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on (2,3-dihydro-1-benzofuran-2-yl)methyl({2H,3H-thieno3,4-b1,4dioxin-5-yl}methyl)amine hydrochloride

Recent Advances in the Study of (2,3-dihydro-1-benzofuran-2-yl)methyl({2H,3H-thieno[3,4-b][1,4]dioxin-5-yl}methyl)amine hydrochloride (CAS: 2418671-63-1)

The compound (2,3-dihydro-1-benzofuran-2-yl)methyl({2H,3H-thieno[3,4-b][1,4]dioxin-5-yl}methyl)amine hydrochloride (CAS: 2418671-63-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of this compound, which combines a benzofuran moiety with a thienodioxin system. This hybrid structure is believed to contribute to its selective binding affinity for specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that the compound exhibits promising activity as a modulator of neurotransmitter systems, potentially offering new avenues for the treatment of neurological disorders such as Parkinson's disease and depression.

The synthesis of (2,3-dihydro-1-benzofuran-2-yl)methyl({2H,3H-thieno[3,4-b][1,4]dioxin-5-yl}methyl)amine hydrochloride has been optimized in recent publications, with researchers reporting improved yields and purity through novel catalytic methods. These advancements are critical for scaling up production for further preclinical and clinical studies. Additionally, the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has been characterized in detail, providing valuable insights for future drug development efforts.

One of the most notable findings from recent research is the compound's potential as a dual-acting agent, targeting both serotonin and dopamine receptors. This dual mechanism of action could address the limitations of current monoaminergic therapies, which often suffer from side effects and reduced efficacy over time. Animal models have demonstrated that the compound can effectively modulate these neurotransmitter systems without inducing significant adverse effects, making it a promising candidate for further investigation.

In addition to its CNS applications, recent studies have explored the compound's potential in other therapeutic areas. For instance, its anti-inflammatory and antioxidant properties have been investigated in models of chronic inflammatory diseases. Early results indicate that the compound may reduce oxidative stress and inflammation, suggesting a broader range of clinical applications beyond neurological disorders.

Despite these promising findings, challenges remain in the development of (2,3-dihydro-1-benzofuran-2-yl)methyl({2H,3H-thieno[3,4-b][1,4]dioxin-5-yl}methyl)amine hydrochloride as a therapeutic agent. Issues such as bioavailability, long-term safety, and formulation stability need to be addressed in future studies. However, the compound's unique pharmacological profile and recent advancements in its synthesis and characterization provide a solid foundation for continued research and development.

In conclusion, (2,3-dihydro-1-benzofuran-2-yl)methyl({2H,3H-thieno[3,4-b][1,4]dioxin-5-yl}methyl)amine hydrochloride represents a promising candidate in the field of medicinal chemistry. Its dual-acting mechanism, combined with its favorable pharmacokinetic properties, positions it as a potential breakthrough for treating neurological and inflammatory disorders. Further studies, including clinical trials, will be essential to fully realize its therapeutic potential.